Cas no 54910-53-1 (trans-(+)-Disparlure)

• Product Name: trans-(+)-Disparlure
• CAS No: 54910-53-1
• MF: C₁₉H₃₈O
• MW: 282.50442647934
• CID: 4032977
• PubChem ID: 13020145
• Update Time: 2025-06-14

trans-(+)-Disparlure Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-decyl-3-(5-methylhexyl)-, (2R-trans)-
• Oxirane, 2-decyl-3-(5-methylhexyl)-, (2R,3R)-
• (7R, 8S)-cis-7,8-epoxy-2-methyloctadecane [(+)-disparlure]
• 54910-53-1
• (7r,ss)-(+)-cis-2-methyl-7,8-epoxy-octadecane
• (2R,3R)-2-Decyl-3-(5-methylhexyl)oxirane (ACI); Oxirane, 2-decyl-3-(5-methylhexyl)-, (2R-trans)- (9CI); (+)-trans-Disparlure; trans-(+)-Disparlure
• trans-(+)-Disparlure
• HFOFYNMWYRXIBP-RTBURBONSA-N

• Inchi： 1S/C19H38O/c1-4-5-6-7-8-9-10-11-15-18-19(20-18)16-13-12-14-17(2)3/h17-19H,4-16H2,1-3H3/t18-,19-/m1/s1
• InChI Key： HFOFYNMWYRXIBP-RTBURBONSA-N
• SMILES： O1[C@H](CCCCC(C)C)[C@H]1CCCCCCCCCC

Computed Properties

• Exact Mass: 282.292265831Da
• Monoisotopic Mass: 282.292265831Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on trans-(+)-Disparlure

Comprehensive Guide to trans-(+)-Disparlure (CAS No. 54910-53-1): Properties, Applications, and Research Insights

trans-(+)-Disparlure (CAS No. 54910-53-1) is a highly specialized pheromone compound widely studied in the fields of entomology and pest management. As the sex pheromone of the gypsy moth (Lymantria dispar), this molecule plays a critical role in insect communication and mating behaviors. Its unique stereochemical configuration and biological activity have made it a focal point for researchers exploring eco-friendly pest control alternatives.

The growing global interest in sustainable agriculture has propelled trans-(+)-Disparlure into the spotlight. Farmers and environmentalists increasingly search for non-toxic insect attractants and pheromone-based traps as replacements for traditional pesticides. This aligns with the Integrated Pest Management (IPM) strategies that dominate modern agricultural discussions. Recent studies on CAS No. 54910-53-1 have explored its potential in precision farming applications, where pheromones are deployed via smart dispensers for targeted insect population control.

From a chemical perspective, trans-(+)-Disparlure belongs to the class of long-chain epoxyalkenes, with the (+)-enantiomer demonstrating significantly higher biological activity than its (-)-counterpart. This enantiomeric specificity raises important questions frequently searched by chemistry students: "Why does stereochemistry matter in pheromones?" and "How to synthesize enantiopure Disparlure?" The answer lies in the chiral recognition mechanisms of insect olfactory systems, where molecular shape determines binding efficiency to receptor proteins.

Analytical techniques for trans-(+)-Disparlure characterization represent another hot topic in scientific communities. Researchers often inquire about GC-MS methods for pheromone analysis or chiral HPLC separation of Disparlure enantiomers. The compound's volatility and low environmental persistence make it ideal for field applications, but pose challenges for laboratory analysis. Modern approaches combine solid-phase microextraction (SPME) with high-resolution mass spectrometry to achieve detection limits below 1 ng/mL.

In ecological studies, trans-(+)-Disparlure has become instrumental for invasive species monitoring programs. Government agencies and conservation groups frequently search for "gypsy moth tracking methods" and "Disparlure bait station designs". The pheromone's species-specificity allows researchers to monitor moth populations without affecting non-target organisms - a key advantage over broad-spectrum insecticides. Recent advancements include automated pheromone monitoring systems that transmit real-time population data to central databases.

The commercial synthesis of CAS No. 54910-53-1 presents fascinating challenges in green chemistry. Manufacturers actively investigate catalytic asymmetric epoxidation methods to improve the enantiomeric excess of trans-(+)-Disparlure while reducing organic solvent waste. These efforts respond to the growing market demand for sustainable specialty chemicals, as evidenced by increasing searches for "biodegradable pheromone production" and "green synthesis of insect attractants".

Emerging research directions for trans-(+)-Disparlure include its potential in behavioral disruption strategies. Scientists are exploring how pheromone microencapsulation and controlled-release formulations can create mating disruption zones that prevent successful insect reproduction. This approach has gained attention in organic farming circles searching for "pesticide-free crop protection" solutions. Field trials demonstrate that properly deployed Disparlure formulations can reduce gypsy moth populations by 80-90% without chemical insecticides.

For academic researchers, the structure-activity relationships of trans-(+)-Disparlure analogs remain a vibrant area of investigation. Database queries reveal strong interest in "pheromone receptor binding studies" and "molecular modeling of insect olfaction". The compound's relatively simple structure serves as an excellent template for designing next-generation semiochemicals with enhanced stability or modified activity spectra.

Regulatory aspects of trans-(+)-Disparlure applications frequently appear in policy discussions. Environmental agencies worldwide have established exemption thresholds for pheromone-based products, recognizing their minimal ecological impact compared to conventional pesticides. This regulatory landscape prompts numerous searches for "Disparlure registration requirements" and "pheromone use guidelines" by pest control professionals and agricultural extension services.

Looking ahead, the integration of trans-(+)-Disparlure with digital agriculture technologies presents exciting possibilities. Concepts like pheromone drone delivery systems and AI-powered pest prediction models using Disparlure monitoring data are gaining traction in precision farming forums. These innovations address the growing need for data-driven pest management solutions in an era of climate change and evolving insect migration patterns.